Cas no 2283787-70-0 (1-(cyclopropylmethyl)-1H-pyrazole-4-thiol)

• Product Name: 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol
• CAS No: 2283787-70-0
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• MDL: MFCD33483066
• CID: 5612156
• PubChem ID: 165979763
• Update Time: 2025-06-11

1-(cyclopropylmethyl)-1H-pyrazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-3468547
• 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol
• 2283787-70-0

• MDL： MFCD33483066
• Inchi： 1S/C7H10N2S/c10-7-3-8-9(5-7)4-6-1-2-6/h3,5-6,10H,1-2,4H2
• InChI Key： VZGRTXDZQDYECN-UHFFFAOYSA-N
• SMILES： SC1C=NN(C=1)CC1CC1

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 18.8Ų

Additional information on 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol

Introduction to 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol (CAS No. 2283787-70-0)

1-(cyclopropylmethyl)-1H-pyrazole-4-thiol (CAS No. 2283787-70-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol consists of a pyrazole ring substituted with a cyclopropylmethyl group and a thiol functional group. The presence of the thiol group imparts unique chemical reactivity and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of thioether-containing compounds in medicinal chemistry due to their ability to form covalent bonds with target proteins, leading to potent and selective biological activities. 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol is no exception, as it has demonstrated significant activity in several biological assays.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol. The compound was found to exhibit potent inhibitory activity against a specific enzyme involved in the pathogenesis of a particular disease. This finding suggests that 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol could be a valuable lead compound for the development of new therapeutic agents targeting this enzyme.

Furthermore, the structural flexibility and chemical stability of 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol make it an ideal candidate for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the pyrazole ring and the cyclopropylmethyl group, researchers can optimize the compound's pharmacological properties and improve its therapeutic potential.

The synthesis of 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol has been reported in several synthetic routes, each offering unique advantages and challenges. One common approach involves the reaction of 4-chloro-1H-pyrazole with cyclopropylmethyl mercaptan under appropriate conditions. This method provides high yields and purity, making it suitable for large-scale production.

In addition to its potential as a therapeutic agent, 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol has also shown promise in other areas of research. For instance, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property could have implications for the development of new materials and catalysts.

The safety profile of 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support its potential for further clinical development.

In conclusion, 1-(cyclopropylmethyl)-1H-pyrazole-4-thiol (CAS No. 2283787-70-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties and safety profile, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.